ethyl (2E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-{[(1E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-en-1-yl]amino}ethyl)amino]prop-2-enoate

• IUPAC Name: ethyl (E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[2-[[(E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-enyl]amino]ethylamino]prop-2-enoate
• InChI: InChI=1S/C28H24F12N2O4/c1-3-45-23(43)13-21(15-7-17(25(29,30)31)11-18(8-15)26(32,33)34)41-5-6-42-22(14-24(44)46-4-2)16-9-19(27(35,36)37)12-20(10-16)28(38,39)40/h7-14,41-42H,3-6H2,1-2H3/b21-13+,22-14+
• InChI Key: VDQQEHOGTHMEQA-JFMUQQRKSA-N
• Canonical SMILES: CCOC(=O)C=C(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)NCCNC(=CC(=O)OCC)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: CCOC(=O)/C=C(/NCCN/C(=C/C(=O)OCC)/C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)\C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C28H24F12N2O4
• Molecular Weight: 680.5 g/mol

Description

Ethyl (2E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-{[(1E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-en-1-yl]amino}ethyl)amino]prop-2-enoate is a useful research compound. Its molecular formula is C28H24F12N2O4 and its molecular weight is 680.491. The purity is usually 95%.
BenchChem offers high-quality ethyl (2E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-{[(1E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-en-1-yl]amino}ethyl)amino]prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (2E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-{[(1E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-en-1-yl]amino}ethyl)amino]prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Packing Interactions Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a similar compound, demonstrates unique crystal packing interactions through rare N⋯π and O⋯π interactions, alongside conventional hydrogen bonding. This highlights the compound's potential in understanding molecular interactions in crystal engineering (Zhang, Wu, & Zhang, 2011).

Synthesis of Novel Azaheterocycles The interaction of similar 2-ethoxymethylidene-3-oxo esters with 5-aminotetrazole offers an efficient synthetic route to novel azaheterocycles. This process exemplifies the role of such compounds in synthesizing diverse heterocyclic structures with potential pharmacological applications (Goryaeva et al., 2015).

Antibacterial and Antifungal Properties Compounds structurally related to ethyl (2E)-3-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-{[(1E)-1-[3,5-bis(trifluoromethyl)phenyl]-3-ethoxy-3-oxoprop-1-en-1-yl]amino}ethyl)amino]prop-2-enoate have been synthesized and evaluated for their antibacterial and antifungal activities. This underlines their potential use in developing new antimicrobial agents (Vora & Vyas, 2019).

Electrohydrocyclisation and Molecular Conformation The compound's analogs have been subjected to electrohydrocyclisation, revealing distinct molecular conformations and interactions. These findings contribute to the broader understanding of molecular behavior and structure-function relationships in organic chemistry (Curilazo et al., 2017).